Cas no 1575-57-1 (1-Hydroxy-2-butanone Acetate)

• Product Name: 1-Hydroxy-2-butanone Acetate
• CAS No: 1575-57-1
• Molecular Formula: C₆H₁₀O₃
• Molecular Weight: 130.1418
• MDL: MFCD00027021
• CID: 41609
• PubChem ID: 15302

1-Hydroxy-2-butanone Acetate Properties

Names and Identifiers

• 1-Acetoxy-2-butanone
• 2-oxobutyl acetate
• 1-(Acetyloxy)-2-butanone
• 1-Acetoxy-butan-2-one
• 1-Hydroxy-2-butanone acetate
• 2-Butanone, 1-hydroxy-, acetate
• FT-0691825
• A809851
• NSC 84222
• acetic acid 2-oxobutyl ester
• NSC-84222
• SCHEMBL713608
• UNII-9ZR62CUM43
• 2-Butanone, 1-(acetyloxy)-
• NS00025123
• AKOS024429073
• LS-11419
• BRN 1755049
• 4-02-00-00297 (Beilstein Handbook Reference)
• AM20080565
• 1575-57-1
• 9ZR62CUM43
• BAA57557
• NSC84222
• MFCD00027021
• DTXSID00166271
• CS-0359350

• MDL： MFCD00027021
• InChIKey： LHGWJCBYBIICPP-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O3/c1-3-6(8)4-9-5(2)7/h3-4H2,1-2H3
• SMILES： C(OCC(=O)CC)(=O)C

Computed Properties

• Exact Mass: 130.063
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.063
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 0.52860
• PSA: 43.37
• Refractive Index: 1.408
• Boiling Point: 171°C at 760 mmHg
• Flash Point: 61.2°C
• Density: 1.015

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-acyloxy ketones